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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the volatility of propyl valerate (also known as

propyl pentanoate) with other structurally related esters. Volatility is a critical physicochemical

property influencing a substance's behavior in various applications, including fragrance

formulation, solvent systems, and drug delivery, where it affects evaporation rates, odor

profiles, and bioavailability. This document presents key experimental data to facilitate informed

selection of esters for research and development purposes.

Data Summary: Physical Properties Influencing
Volatility
The volatility of a compound is primarily indicated by its boiling point, vapor pressure, and

enthalpy of vaporization. A lower boiling point, higher vapor pressure, and lower enthalpy of

vaporization all correspond to higher volatility. The following table summarizes these properties

for propyl valerate and six other comparable esters. The comparison esters were selected to

illustrate the effects of varying the alkyl chain of the alcohol (valerates) and the carboxylate

chain (propyl esters).
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Ester
Chemical
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Vapor
Pressure
(mmHg @
25°C)

Enthalpy of
Vaporizatio
n (kJ/mol @
298.15 K)

Propyl

Valerate
C₈H₁₆O₂ 144.21 167.5 1.6

40.0 (at

293K)[1][2]

Methyl

Valerate
C₆H₁₂O₂ 116.16 128.0 11.0 43.7[3]

Ethyl Valerate C₇H₁₄O₂ 130.18 145.0 4.7

No

experimental

data found

Butyl Valerate C₉H₁₈O₂ 158.24 185.8 0.6

No

experimental

data found

Propyl

Acetate
C₅H₁₀O₂ 102.13 101.6 35.9 39.72

Propyl

Propionate
C₆H₁₂O₂ 116.16 122-124 13.9

No

experimental

data found

Propyl

Butyrate
C₇H₁₄O₂ 130.18 143.0 5.95[4]

Data

available in

NIST WTT[5]

Note: Enthalpy of vaporization data for Ethyl Valerate, Butyl Valerate, and Propyl Propionate

were not readily available in the searched public databases. Such data may be accessible

through specialized subscription-based databases like the NIST Web Thermo Tables (WTT).

The value for Propyl Valerate is provided at 293 K.

Experimental Protocols
The data presented in this guide are determined through standardized experimental

methodologies. Below are detailed protocols for the key experiments used to measure the

volatility parameters of esters.
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Determination of Boiling Point
The boiling point is a fundamental indicator of volatility. A common and precise method is

ebulliometry, often performed using a Thiele tube or a distillation apparatus.

Objective: To determine the temperature at which the vapor pressure of the liquid ester

equals the surrounding atmospheric pressure.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heat source (e.g.,

Bunsen burner or oil bath).

Procedure:

A small sample of the ester (less than 1 mL) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample.

The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

Heating continues until a continuous stream of bubbles emerges from the open end of the

capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Measurement of Vapor Pressure
Vapor pressure provides a direct measure of a substance's tendency to evaporate. The static

method is a widely used technique for this determination.

Objective: To measure the equilibrium pressure exerted by the vapor of the ester in a closed

system at a specific temperature.
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Apparatus: A thermostatically controlled vacuum-tight vessel, pressure transducer,

temperature sensor, and a vacuum pump.

Procedure:

A small, degassed sample of the ester is introduced into the vessel. Degassing is crucial

to remove any dissolved air that would contribute to the total pressure.

The vessel is sealed and brought to the desired constant temperature using a thermostat.

The system is allowed to reach thermal and phase equilibrium, at which point the pressure

inside the vessel stabilizes.

The equilibrium pressure, which is the vapor pressure of the substance at that

temperature, is measured using a calibrated pressure transducer.

Measurements are typically repeated at several different temperatures to establish a vapor

pressure curve.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization (ΔHvap) is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure. It can be determined calorimetrically or

calculated from vapor pressure data.

Objective: To quantify the heat absorbed during the phase transition from liquid to gas.

Method 1: Differential Scanning Calorimetry (DSC)

Apparatus: A Differential Scanning Calorimeter.

Procedure:

A small, known mass of the ester is placed in a sample pan with a pierced lid.

The sample is heated in the DSC at a constant rate.
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As the sample reaches its boiling point, it begins to vaporize, a process that absorbs

energy.

The DSC measures the heat flow required to maintain the sample at the same

temperature as a reference pan.

The energy absorbed during vaporization is observed as an endothermic peak on the

thermogram.

The enthalpy of vaporization is calculated by integrating the area of this peak and

dividing by the initial sample mass.

Method 2: Calculation via Clausius-Clapeyron Equation

Principle: This method uses the relationship between vapor pressure and temperature. A

plot of the natural logarithm of vapor pressure (ln P) versus the inverse of the absolute

temperature (1/T) yields a straight line.

Procedure:

Vapor pressure is measured at multiple temperatures using the static method described

above.

The data is plotted as ln(P) vs. 1/T.

The slope of the resulting line is determined.

The enthalpy of vaporization is calculated using the Clausius-Clapeyron equation:

ΔHvap = - (slope) × R where R is the ideal gas constant (8.314 J/mol·K).

Visualizing the Comparative Study Workflow
The following diagram illustrates the logical workflow for a comparative study of ester volatility,

from sample selection to data analysis and conclusion.
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Caption: Workflow for the comparative volatility study of esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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